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Compound of Interest

Compound Name: 6-Methylhept-1-en-3-yne

Cat. No.: B15477839 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known physical characteristics of 6-
Methylhept-1-en-3-yne. Due to a lack of available experimental data in the public domain, this

document also outlines the standard experimental protocols for determining key physical

properties of volatile organic compounds such as this.

Core Physical Properties
The following table summarizes the computed physical data for 6-Methylhept-1-en-3-yne,

sourced from the PubChem database.[1] It is important to note that these are predicted values

and experimental verification is recommended for precise applications.

Property Value Source

Molecular Formula C₈H₁₂ PubChem[1]

Molecular Weight 108.18 g/mol PubChem[1]

IUPAC Name 6-methylhept-1-en-3-yne PubChem[1]

CAS Number 28339-57-3 PubChem[1]

Note: Experimental values for boiling point, density, and refractive index are not currently

available in surveyed public databases. The following sections detail the standard
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methodologies for their experimental determination.

Experimental Protocols for Physical
Characterization
Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. For a volatile compound like 6-Methylhept-1-en-3-yne, two

common methods for determination are the distillation method and the capillary method.[2][3]

[4][5][6]

1. Simple Distillation Method:

This method is suitable for determining the boiling point of a pure liquid.[3][4]

Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source

(e.g., heating mantle).

Procedure:

The liquid is placed in the distillation flask along with boiling chips to ensure smooth

boiling.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the distillation flask to accurately measure the temperature of the vapor that is

in equilibrium with the boiling liquid.

The liquid is heated, and as it boils, the vapor rises, passes into the condenser, liquefies,

and is collected in the receiving flask.

The temperature is recorded when it stabilizes during the distillation process. This stable

temperature is the boiling point of the liquid.

2. Capillary Method (Siwoloboff Method):

This micro-method is useful when only a small amount of the substance is available.
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Apparatus: A capillary tube sealed at one end, a small test tube, a thermometer, and a

heating bath.

Procedure:

A few drops of the liquid are placed in the small test tube.

The capillary tube is inverted and placed into the test tube with the liquid.

The test tube is attached to a thermometer and heated in a heating bath.

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.

The heating is stopped, and the bath is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as

the boiling point.
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Experimental Workflows for Boiling Point Determination.

Density Measurement
The density of a liquid is its mass per unit volume. For volatile organic compounds, a

densitometer provides a precise and accurate measurement.[7]
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Apparatus: A digital densitometer.

Procedure:

Calibration: The instrument is calibrated using a standard of known density, typically dry

air and deionized water.

Sample Injection: A small sample of 6-Methylhept-1-en-3-yne is injected into the

measuring cell of the densitometer, ensuring no air bubbles are present.

Temperature Control: The temperature of the measuring cell is precisely controlled, as

density is temperature-dependent.

Measurement: The instrument measures the oscillation frequency of a U-shaped tube

containing the sample. This frequency is directly related to the density of the liquid.

Data Acquisition: The density value is displayed by the instrument. Multiple readings

should be taken to ensure reproducibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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